[4-({[(2-furylmethyl)amino]carbonothioyl}amino)phenyl]acetic acid

• IUPAC Name: 2-[4-(furan-2-ylmethylcarbamothioylamino)phenyl]acetic acid
• InChI: InChI=1S/C14H14N2O3S/c17-13(18)8-10-3-5-11(6-4-10)16-14(20)15-9-12-2-1-7-19-12/h1-7H,8-9H2,(H,17,18)(H2,15,16,20)
• InChI Key: ZSVCRMPLPJLEFP-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNC(=S)NC2=CC=C(C=C2)CC(=O)O
• Molecular Formula: C14H14N2O3S
• Molecular Weight: 290.34 g/mol

Description

[4-({[(2-furylmethyl)amino]carbonothioyl}amino)phenyl]acetic acid, also known as FMTPA, is a chemical compound that has been extensively studied for its potential therapeutic applications. FMTPA belongs to the class of non-steroidal anti-inflammatory drugs (NSAIDs) and has been shown to possess anti-inflammatory, analgesic, and antipyretic properties. In

Mechanism of Action

[4-({[(2-furylmethyl)amino]carbonothioyl}amino)phenyl]acetic acid exerts its anti-inflammatory, analgesic, and antipyretic effects by inhibiting the activity of COX-2. COX-2 is an enzyme that is induced in response to inflammation and is responsible for the production of prostaglandins, which play a key role in the inflammatory response. By inhibiting the activity of COX-2, [4-({[(2-furylmethyl)amino]carbonothioyl}amino)phenyl]acetic acid reduces the production of prostaglandins, thereby reducing inflammation, pain, and fever.
Biochemical and Physiological Effects
[4-({[(2-furylmethyl)amino]carbonothioyl}amino)phenyl]acetic acid has been shown to possess anti-inflammatory, analgesic, and antipyretic properties. It has been shown to reduce the production of prostaglandins, which play a key role in the inflammatory response. [4-({[(2-furylmethyl)amino]carbonothioyl}amino)phenyl]acetic acid has also been shown to reduce the expression of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). Additionally, [4-({[(2-furylmethyl)amino]carbonothioyl}amino)phenyl]acetic acid has been shown to reduce the production of reactive oxygen species (ROS), which play a key role in the inflammatory response.

Advantages and Limitations for Lab Experiments

[4-({[(2-furylmethyl)amino]carbonothioyl}amino)phenyl]acetic acid has several advantages for lab experiments. It is relatively easy to synthesize and has been shown to possess anti-inflammatory, analgesic, and antipyretic properties. However, [4-({[(2-furylmethyl)amino]carbonothioyl}amino)phenyl]acetic acid also has some limitations. It has been shown to have poor solubility in water, which can make it difficult to administer in vivo. Additionally, [4-({[(2-furylmethyl)amino]carbonothioyl}amino)phenyl]acetic acid has been shown to have a short half-life, which can limit its effectiveness as a therapeutic agent.

Future Directions

There are several future directions for the study of [4-({[(2-furylmethyl)amino]carbonothioyl}amino)phenyl]acetic acid. One potential direction is the development of more effective delivery methods for [4-({[(2-furylmethyl)amino]carbonothioyl}amino)phenyl]acetic acid, such as the use of nanoparticles or liposomes. Another potential direction is the study of the pharmacokinetics and pharmacodynamics of [4-({[(2-furylmethyl)amino]carbonothioyl}amino)phenyl]acetic acid, which could help to optimize its therapeutic efficacy. Additionally, the study of the potential synergistic effects of [4-({[(2-furylmethyl)amino]carbonothioyl}amino)phenyl]acetic acid with other anti-inflammatory agents could lead to the development of more effective combination therapies for the treatment of inflammatory diseases.

Synthesis Methods

[4-({[(2-furylmethyl)amino]carbonothioyl}amino)phenyl]acetic acid can be synthesized using a variety of methods, including the reaction of 4-aminophenylacetic acid with furfuryl isothiocyanate and subsequent treatment with hydrochloric acid. Another method involves the reaction of 4-nitrophenylacetic acid with furfurylamine, followed by reduction with hydrogen gas in the presence of palladium on carbon. Both methods have been shown to produce [4-({[(2-furylmethyl)amino]carbonothioyl}amino)phenyl]acetic acid with high yields and purity.

Scientific Research Applications

[4-({[(2-furylmethyl)amino]carbonothioyl}amino)phenyl]acetic acid has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, analgesic, and antipyretic properties, making it a potential candidate for the treatment of various inflammatory diseases such as rheumatoid arthritis, osteoarthritis, and inflammatory bowel disease. [4-({[(2-furylmethyl)amino]carbonothioyl}amino)phenyl]acetic acid has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is responsible for the production of prostaglandins, which play a key role in the inflammatory response.